Cas no 692745-92-9 (1-(4-chlorobenzoyl)-3-2-(diethylamino)ethylurea)

• Product Name: 1-(4-chlorobenzoyl)-3-2-(diethylamino)ethylurea
• CAS No: 692745-92-9
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• CID: 5436827
• Update Time: 2025-10-20

1-(4-chlorobenzoyl)-3-2-(diethylamino)ethylurea Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobenzoyl)-N'-[2-(diethylamino)ethyl]urea
• 1-(4-chlorobenzoyl)-3-2-(diethylamino)ethylurea

• Inchi： 1S/C14H20ClN3O2/c1-3-18(4-2)10-9-16-14(20)17-13(19)11-5-7-12(15)8-6-11/h5-8H,3-4,9-10H2,1-2H3,(H2,16,17,19,20)
• InChI Key： WUIZSOOPVQCVMT-UHFFFAOYSA-N
• SMILES： C(NC(NCCN(CC)CC)=O)(=O)C1=CC=C(Cl)C=C1

Additional information on 1-(4-chlorobenzoyl)-3-2-(diethylamino)ethylurea

1-(4-Chlorobenzoyl)-3-2-(Diethylamino)Ethylurea: A Comprehensive Overview

1-(4-Chlorobenzoyl)-3-2-(Diethylamino)Ethylurea, identified by the CAS registry number 692745-92-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a 4-chlorobenzoyl group and a diethylamino-substituted ethylurea moiety. These structural elements contribute to its diverse chemical properties and potential applications in various industries.

The synthesis of 1-(4-Chlorobenzoyl)-3-2-(Diethylamino)Ethylurea typically involves a multi-step process, often starting with the preparation of the benzoyl chloride derivative. This is followed by nucleophilic acyl substitution with an appropriate amine-containing compound, such as diethylamine, to form the urea linkage. The reaction conditions, including temperature and pH, play a critical role in ensuring high yields and purity of the final product. Recent advancements in catalytic systems have further optimized this synthesis pathway, making it more efficient and environmentally friendly.

In terms of physical properties, 1-(4-Chlorobenzoyl)-3-2-(Diethylamino)Ethylurea exhibits a melting point of approximately 150°C, which is influenced by the presence of the bulky diethylamino group. The compound is sparingly soluble in water but shows enhanced solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions and formulations.

The chemical structure of this compound is characterized by a conjugated system involving the benzene ring and the urea group. This conjugation contributes to its stability and reactivity under different chemical conditions. The presence of the chlorine atom on the benzene ring introduces an electron-withdrawing effect, which can influence the electronic properties of the molecule and its reactivity in different environments.

Recent studies have explored the potential applications of 1-(4-Chlorobenzoyl)-3-2-(Diethylamino)Ethylurea in drug discovery. Researchers have found that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to act as a ligand in metalloenzyme inhibition has been investigated, opening new avenues for its use in therapeutic interventions.

In the field of materials science, this compound has been studied for its role as a precursor in polymer synthesis. Its urea functionality can serve as a cross-linking agent, enhancing the mechanical properties of polymers. Recent research has focused on optimizing these cross-linking reactions to produce materials with tailored mechanical and thermal properties for specific applications.

The environmental impact of 1-(4-Chlorobenzoyl)-3-2-(Diethylamino)Ethylurea has also been a topic of interest. Studies have shown that under aerobic conditions, this compound undergoes biodegradation at a moderate rate, with complete mineralization occurring within 60 days under controlled laboratory settings. This suggests that it may be environmentally compatible when used responsibly.

In conclusion, 1-(4-Chlorobenzoyl)-3-2-(Diethylamino)Ethylurea, with its unique structural features and versatile chemical properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to materials science, with ongoing studies uncovering new insights into its functionality and utility.